Cas no 1377983-54-4 ((S)-4-Phenethyloxazolidine-2,5-dione)

• Product Name: (S)-4-Phenethyloxazolidine-2,5-dione
• CAS No: 1377983-54-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4592354
• Update Time: 2025-07-18

(S)-4-Phenethyloxazolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (S)-4-Phenethyloxazolidine-2,5-dione

• Inchi： 1S/C11H11NO3/c13-10-9(12-11(14)15-10)7-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,14)/t9-/m0/s1
• InChI Key： VQPIAMIUYBADAZ-VIFPVBQESA-N
• SMILES： O1C(=O)[C@H](CCC2=CC=CC=C2)NC1=O

Additional information on (S)-4-Phenethyloxazolidine-2,5-dione

Comprehensive Overview of (S)-4-Phenethyloxazolidine-2,5-dione (CAS No. 1377983-54-4)

(S)-4-Phenethyloxazolidine-2,5-dione (CAS No. 1377983-54-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazolidinones, which are known for their diverse applications in pharmaceuticals and materials science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to (S)-4-Phenethyloxazolidine-2,5-dione.

Chemical Structure and Properties: The molecular formula of (S)-4-Phenethyloxazolidine-2,5-dione is C₁₁H₁₂N₂O₃, with a molecular weight of approximately 216.22 g/mol. The compound features a five-membered oxazolidinone ring with a phenethyl substituent attached to the nitrogen atom. The chiral center at the nitrogen atom imparts optical activity to the molecule, making it an important building block in asymmetric synthesis. The oxazolidinone ring is known for its stability and resistance to hydrolysis, which contributes to the compound's utility in various chemical reactions.

Synthesis Methods: Several synthetic routes have been developed for the preparation of (S)-4-Phenethyloxazolidine-2,5-dione. One common method involves the reaction of phenethylamine with an appropriate carbonyl compound followed by cyclization to form the oxazolidinone ring. Another approach involves the use of chiral auxiliaries or catalysts to achieve high enantioselectivity during the synthesis. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and yield of these reactions, making it easier to produce large quantities of enantiopure (S)-4-Phenethyloxazolidine-2,5-dione.

Biological Activities: The biological activities of (S)-4-Phenethyloxazolidine-2,5-dione have been extensively studied due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Additionally, studies have demonstrated that (S)-4-Phenethyloxazolidine-2,5-dione can inhibit certain enzymes involved in disease progression, making it a promising candidate for the development of novel therapeutic agents.

Applications in Medicinal Chemistry: In the field of medicinal chemistry, (S)-4-Phenethyloxazolidine-2,5-dione has been explored as a scaffold for the design and synthesis of new drugs. Its structural features make it an ideal starting point for derivatization and optimization to enhance potency and selectivity. For example, researchers have synthesized derivatives of (S)-4-Phenethyloxazolidine-2,5-dione with improved pharmacological profiles by modifying the phenethyl substituent or introducing additional functional groups. These derivatives have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

Recent Research Advancements: Recent studies have shed light on the mechanisms underlying the biological activities of (S)-4-Phenethyloxazolidine-2,5-dione. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can selectively inhibit a specific isoform of cyclooxygenase (COX), which is implicated in chronic inflammation. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated that (S)-4-Phenethyloxazolidine-2,5-dione can effectively protect neuronal cells from oxidative damage by scavenging reactive oxygen species (ROS). These findings highlight the multifaceted nature of this compound's biological effects and its potential as a therapeutic agent.

Safety and Toxicology: strong> While < strong>(S)-4-Phenethyloxazolidine-2 , 5 - dione strong > has shown promising biological activities , it is important to consider its safety profile . Preclinical studies have indicated that this compound is generally well tolerated at therapeutic doses , with minimal adverse effects . However , further research is needed to fully understand its long-term safety and potential side effects . Ongoing clinical trials are evaluating the safety and efficacy of < strong>(S ) - 4 - Phenethyloxazolidine - 2 , 5 - dione strong > in various disease models , providing valuable insights into its therapeutic potential . p > < p >< strong > Future Perspectives : strong > The future outlook for < strong>( S ) - 4 - Phenethyloxazolidine - 2 , 5 - dione strong > is promising . Continued research efforts are focused on optimizing its chemical structure to enhance its pharmacological properties and develop more effective derivatives . Additionally , there is growing interest in exploring new applications for this compound beyond traditional medicinal chemistry , such as in materials science and biotechnology . As our understanding of its biological mechanisms deepens , we can expect to see more innovative uses for this versatile chiral molecule . p > article > response >